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Compound of Interest

Compound Name: 2-Ethylhexyl acetate

Cat. No.: B091014

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard classification for 2-Ethylhexyl acetate
(CAS No. 103-09-3). This document synthesizes key data from various safety data sheets and
chemical databases to facilitate a thorough understanding of its potential hazards.

GHS Hazard Classification

2-Ethylhexyl acetate is a combustible liquid that can cause skin irritation and is toxic to
aquatic life.[1] The GHS classification is based on its physicochemical, toxicological, and
ecotoxicological properties. The harmonized classification may vary slightly between regulatory
bodies; however, the following represents a consensus from multiple sources.
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
] H227:
Flammable No Pictogram ) )
o ) Warning Combustible
Liquids Required o
liquid[1][2][3]
Skin H315: Causes
Corrosion/Irritatio 2 Warning skin irritation[1]

n

[21031[41[5]

Hazardous to the
Aquatic
Environment,

Acute Hazard

No Pictogram

Required

No Signal Word

H401: Toxic to
aquatic life[1][2]
[3]

Some sources also indicate the potential for serious eye irritation (Category 2, H319) and
respiratory irritation (STOT SE Category 3, H335). However, there is less consensus on these

classifications.

Physicochemical Properties

The physicochemical properties of 2-Ethylhexyl acetate are crucial for understanding its

behavior and potential hazards, particularly its flammability.
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Property Value Reference
Molecular Formula C10H2002 [2]
Molecular Weight 172.26 g/mol [3]
Appearance Colorless liquid [6]

Odor Fruity, pleasant odor [7]

Boiling Point 199 °C (390.2 °F) [6]

Melting Point -92 °C (-133.6 °F)

Flash Point 71 °C (159.8 °F) [6]

Autoignition Temperature

268 °C (514.4 °F)

Vapor Density

5.93 (Air = 1)

[7]

Density

0.87 g/mL at 25 °C

Solubility in Water

Slightly soluble

Toxicological Data

Toxicological data is essential for determining the health hazards associated with 2-Ethylhexyl

acetate.
. . Classificati
Endpoint Species Route Value Reference
on
Acute Oral LD50: >5,000 N
L Rat Oral Not Classified [2]
Toxicity mg/kg
LD50: >
Acute Dermal ] ) .
o Guinea Pig Dermal 17,400 mg/kg  Not Classified
Toxicity
bw
Skin Irritation Rabbit Dermal - Category 2 [4][5]
Eye Irritation - - - Not Classified [2]
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Ecotoxicological Data

The environmental hazards of 2-Ethylhexyl acetate are primarily related to its toxicity to
aguatic organisms.

. . Exposure Classificati
Endpoint Species . Value Reference
Time on
Acute Aquatic ) EC50: >1to
o Daphnia sp. 48 hours Category 2 [8]
Toxicity <10 mg/L

Experimental Protocols

The GHS classifications are based on data from standardized experimental protocols, such as
those developed by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Based on OECD Guideline 401)

o Objective: To determine the acute oral toxicity of a substance.
o Test Animal: Typically the rat.

o Procedure: A single dose of 2-Ethylhexyl acetate is administered by gavage to a group of
fasted animals. The animals are observed for mortality and clinical signs of toxicity for at
least 14 days. Body weight is recorded weekly. A necropsy is performed on all animals at the
end of the study.

o Endpoint: The LD50 (the dose that is lethal to 50% of the test animals) is calculated. For 2-
Ethylhexyl acetate, the LD50 was found to be greater than 5000 mg/kg, which does not
meet the criteria for classification for acute oral toxicity.

Acute Dermal Irritation (Based on OECD Guideline 404)

o Objective: To assess the potential of a substance to cause skin irritation.

o Test Animal: Typically the albino rabbit.
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e Procedure: A small area of the animal's skin is shaved. A 0.5 mL dose of 2-Ethylhexyl
acetate is applied to the skin and covered with a gauze patch for a 4-hour exposure period.
The skin is then observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

e Endpoint: The mean scores for erythema and edema are calculated. A mean score of = 2.3
and < 4.0 for erythema/eschar or for edema in at least 2 of 3 tested animals is indicative of a
skin irritant (Category 2).[4]

Acute Aquatic Toxicity - Daphnia sp. (Based on OECD
Guideline 202)

o Objective: To determine the acute immobilization of Daphnia sp. when exposed to a
substance.

o Test Organism:Daphnia magna (water flea), less than 24 hours old.

e Procedure: The daphnids are exposed to a range of concentrations of 2-Ethylhexyl acetate
in water for 48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours.

» Endpoint: The EC50 (the concentration that causes immobilization in 50% of the daphnids) is
calculated. An EC50 value of >1 to <10 mg/L results in a classification of Acute Aquatic
Toxicity Category 2.[8]

GHS Classification Logic

The following diagram illustrates the logical workflow for the GHS classification of 2-Ethylhexyl
acetate based on its properties.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK253967/
https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-09/documents/ghscriteria-summary.pdf
https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties Toxicological Data Ecotoxicological Data

Flash Point = 71 °C Acute Oral LD50 (Rat) Skin Irritation (Rabbit) Acute Aquatic EC50 (Daphnia)
- > 5000 mg/kg Category 2 Criteria Met >1 and <10 mg/L

GHS Classification

Flammable Liquid
Category 4
(H227)

Skin Irritation Acute Aquatic Hazard
Category 2 Category 2
(GENS) (H401)

Acute Oral Toxicity
Not Classified
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GHS classification workflow for 2-Ethylhexyl acetate.

This guide is intended for informational purposes and should not be used as a substitute for a
comprehensive safety data sheet (SDS) or a formal risk assessment. Always consult the most
current SDS for detailed safety information and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091014#2-ethylhexyl-acetate-ghs-hazard-
classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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